5-(Piperazin-1-yl)pyrimidine
Overview
Description
5-(Piperazin-1-yl)pyrimidine is a compound that has been identified as a metabolite of buspirone . It is a solid substance .
Synthesis Analysis
The synthesis of this compound involves various methods. One approach involves the use of a new heterogeneous catalyst (MCM-PP) synthesized by post synthesis grafting of 2- (piperazin-1-yl)pyrimidine functionalized organosilane onto MCM-41 mesoporous silica . Another method involves the use of molecular docking studies .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C8H12N4.ClH/c1-3-12(4-2-9-1)8-5-10-7-11-6-8;/h5-7,9H,1-4H2;1H
. The molecular weight of its hydrochloride form is 200.67 . Physical and Chemical Properties Analysis
This compound hydrochloride is a solid substance . It has a molecular weight of 200.67 and is stored at room temperature .Scientific Research Applications
1. Antagonistic Properties in Neurological Research
5-(Piperazin-1-yl)pyrimidine derivatives have been investigated for their potential as receptor antagonists in neurological research. One study synthesized piperazin-1-yl substituted unfused heterobiaryls to explore their binding affinity to 5-HT7 receptors. Compounds in this series demonstrated varied selectivity profiles, with some showing dual 5-HT7/5-HT2AR ligand properties and others acting as multi-receptor agents (Strekowski et al., 2016).
2. Application in Cancer Research
In cancer research, this compound compounds have been utilized for their potential therapeutic benefits. A study demonstrated the synthesis of novel N1-(indan-5-yl)amidrazones incorporating piperazines, with one compound showing significant antitumor activity against breast cancer cell lines MCF7 and T47D (Daldoom et al., 2020).
3. Development of Antimalarial Agents
Research into antimalarial treatments has also incorporated this compound. A study synthesized a series of 4-aminoquinoline-pyrimidine hybrids linked through piperazine, evaluating their in vitro antimalarial activity. Several compounds displayed potent activity against chloroquine-sensitive and resistant strains of Plasmodium falciparum (Thakur, Khan, & Rawat, 2014).
4. Targeting Adenosine Receptors
In targeting human adenosine receptors, derivatives of 7-amino-2-phenylpyrazolo[4,3-d]pyrimidine substituted at the 5-position with piperazin-1-yl moieties were synthesized. This research aimed at modulating the affinity and selectivity profiles for adenosine A1 and/or A2A receptor subtypes (Squarcialupi et al., 2017).
5. Role in HIV-1 Inhibition
A novel series of substituted piperazine-1-yl-pyrimidine derivatives were designed as HIV-1 non-nucleoside inhibitors. These compounds were evaluated for their activity against wild-type and resistant strains of HIV-1, offering insights into developing new anti-HIV-1 inhibitors (Jin et al., 2018).
6. Exploration in Antibacterial Agents
The synthesis of water-soluble pyrazolo[1,5-a]pyrimidine derivatives, including a compound with a 5-chloro-7-(4-methyl-piperazin-1-yl)-pyrazolo[1,5-a]pyrimidine structure, showed antibacterial activity. This research also examined their interactions with plasma proteins, providing valuable insights into their potential as antibacterial agents (He et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
5-piperazin-1-ylpyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4/c1-3-12(4-2-9-1)8-5-10-7-11-6-8/h5-7,9H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FECWNGIPDUINQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=CN=CN=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00452929 | |
Record name | 5-(Piperazin-1-yl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00452929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
202135-70-4 | |
Record name | 5-(Piperazin-1-yl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00452929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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